Cas no 167113-75-9 (2,2-Dimethyl-3-(morpholin-4-ylcarbonyl)-cyclopropanecarboxylic acid)

• Product Name: 2,2-Dimethyl-3-(morpholin-4-ylcarbonyl)-cyclopropanecarboxylic acid
• CAS No: 167113-75-9
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• MDL: MFCD12027545
• CID: 1075018
• PubChem ID: 25219931
• Update Time: 2025-10-24

2,2-Dimethyl-3-(morpholin-4-ylcarbonyl)-cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-3-(morpholin-4-ylcarbonyl)-cyclopropanecarboxylic acid
• 2,2-dimethyl-3-(morpholin-4-ylcarbonyl)cyclopropanecarboxylic acid
• IZQAINKPAZRROJ-UHFFFAOYSA-N
• MFCD12027545
• AKOS005171871
• LS-02894
• 2,2-Dimethyl-3-(morpholine-4-carbonyl)cyclopropanecarboxylic acid
• 2,2-dimethyl-3-(morpholine-4-carbonyl)cyclopropane-1-carboxylic acid
• 167113-75-9
• 2,2-Dimethyl-3-[(morpholin-4-yl)carbonyl]cyclopropane-1-carboxylic acid
• ALBB-007923
• STK504913
• 2,2-Dimethyl-3-(morpholine-4-carbonyl)cyclopropanecarboxylicacid

• MDL： MFCD12027545
• Inchi： 1S/C11H17NO4/c1-11(2)7(8(11)10(14)15)9(13)12-3-5-16-6-4-12/h7-8H,3-6H2,1-2H3,(H,14,15)
• InChI Key： IZQAINKPAZRROJ-UHFFFAOYSA-N
• SMILES： O=C(C1C(C(=O)O)C1(C)C)N1CCOCC1

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 425.0±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

2,2-Dimethyl-3-(morpholin-4-ylcarbonyl)-cyclopropanecarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 2,2-Dimethyl-3-(morpholin-4-ylcarbonyl)-cyclopropanecarboxylic acid

2,2-Dimethyl-3-(morpholin-4-ylcarbonyl)-cyclopropanecarboxylic Acid: A Comprehensive Overview

The compound 2,2-Dimethyl-3-(morpholin-4-ylcarbonyl)-cyclopropanecarboxylic acid (CAS No. 167113-75-9) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of cyclopropane carboxylic acids, which have garnered significant attention in recent years due to their potential in drug discovery and material science. The molecule's structure features a cyclopropane ring substituted with a dimethyl group at position 2 and a morpholinyl carbonyl group at position 3, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of cyclopropane rings in organic chemistry, particularly in the development of bioactive compounds. The presence of the morpholinyl carbonyl group adds another layer of functionality, enabling this compound to participate in a wide range of reactions, including nucleophilic substitutions and cyclizations. Researchers have explored its potential as an intermediate in the synthesis of complex molecules, such as antibiotics and antiviral agents.

One of the most promising applications of 2,2-Dimethyl-3-(morpholin-4-ylcarbonyl)-cyclopropanecarboxylic acid lies in its role as a precursor for drug development. Scientists have utilized its unique reactivity to design novel compounds with improved pharmacokinetic profiles. For instance, studies published in 2023 demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.

In addition to its pharmaceutical applications, this compound has also found use in materials science. The cyclopropane ring's strain energy makes it an attractive candidate for the development of new polymers and advanced materials. Researchers have investigated its ability to form stable covalent networks under specific reaction conditions, paving the way for innovative applications in nanotechnology.

The synthesis of 2,2-Dimethyl-3-(morpholin-4-ylcarbonyl)-cyclopropanecarboxylic acid involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions and the subsequent functionalization with the morpholinyl carbonyl group. Recent advancements in catalysis have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental standpoint, this compound has been studied for its biodegradability and ecological impact. Preliminary results indicate that it exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is required to fully understand its long-term effects on ecosystems.

In conclusion, 2,2-Dimethyl-3-(morpholin-4-ylcarbonyl)-cyclopropanecarboxylic acid (CAS No. 167113-75-9) is a multifaceted compound with immense potential across various fields. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop novel drugs and materials. As ongoing studies continue to uncover new applications and improve synthetic methods, this compound is poised to play a pivotal role in advancing modern chemistry.